Cas no 1354222-28-8 (5-Bromo-1-methoxyisoquinoline)

• Product Name: 5-Bromo-1-methoxyisoquinoline
• CAS No: 1354222-28-8
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 4733361
• PubChem ID: 68618855
• Update Time: 2024-03-01

5-Bromo-1-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-methoxyisoquinoline
• Isoquinoline, 5-bromo-1-methoxy-
• TZUKTHIOLADGCW-UHFFFAOYSA-N
• 5-Bromo-1-methoxyisoquinoline

• Inchi： 1S/C10H8BrNO/c1-13-10-8-3-2-4-9(11)7(8)5-6-12-10/h2-6H,1H3
• InChI Key： TZUKTHIOLADGCW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(=NC=CC=21)OC

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 3.1